Cas no 1190312-04-9 (6-Cyano-2-methyl-4-azaindole)

• Product Name: 6-Cyano-2-methyl-4-azaindole
• CAS No: 1190312-04-9
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 4562075
• Update Time: 2025-06-09

6-Cyano-2-methyl-4-azaindole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile
• 6-CYANO-2-METHYL-4-AZAINDOLE
• AMY9885
• I10023
• 6-Cyano-2-methyl-4-azaindole

• Inchi： 1S/C9H7N3/c1-6-2-8-9(12-6)3-7(4-10)5-11-8/h2-3,5,12H,1H3
• InChI Key： UYIIUJLIFJDGKT-UHFFFAOYSA-N
• SMILES： N1C(C)=CC2=C1C=C(C#N)C=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• XLogP3: 1.2
• Topological Polar Surface Area: 52.5

Additional information on 6-Cyano-2-methyl-4-azaindole

Introduction to 6-Cyano-2-methyl-4-azaindole (CAS No. 1190312-04-9)

6-Cyano-2-methyl-4-azaindole, identified by its Chemical Abstracts Service (CAS) number 1190312-04-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azaindole family, a class of molecules characterized by a nitrogen atom incorporated into the indole ring system, which often confers unique biochemical properties and reactivity. The structural features of 6-Cyano-2-methyl-4-azaindole, including its cyano and methyl substituents, make it a versatile scaffold for the development of novel bioactive agents.

The 6-Cyano-2-methyl-4-azaindole scaffold has been extensively explored in recent years due to its potential applications in drug discovery. The cyano group at the 6-position introduces a polar electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. Similarly, the methyl group at the 2-position provides steric and electronic modulation, allowing for fine-tuning of pharmacological activity. These structural elements have been leveraged to design compounds with enhanced binding affinity and selectivity towards various therapeutic targets.

In recent years, there has been a surge in research focused on azaindole derivatives as pharmacological tools. Studies have demonstrated that azaindoles exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 6-Cyano-2-methyl-4-azaindole derivative, in particular, has shown promise in preclinical studies as a lead compound for further development. Its ability to interact with specific enzymes and receptors has been investigated in detail, providing insights into its mechanism of action.

One of the most compelling aspects of 6-Cyano-2-methyl-4-azaindole is its potential as a building block for more complex drug candidates. The presence of both the cyano and methyl groups allows for further functionalization through various chemical transformations, such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. These modifications can be strategically employed to optimize pharmacokinetic properties, improve solubility, or enhance target specificity. The flexibility offered by this scaffold makes it an attractive choice for medicinal chemists seeking to develop novel therapeutics.

The synthesis of 6-Cyano-2-methyl-4-azaindole has been optimized through multiple routes to ensure high yield and purity. Common synthetic strategies involve the condensation of appropriately substituted indole precursors with cyanating agents, followed by methylation at the desired position. Advances in synthetic methodology have enabled the production of this compound on scales suitable for both academic research and industrial applications. The availability of reliable synthetic protocols has facilitated its use in large-scale screening campaigns and structural biology studies.

Recent computational studies have provided valuable insights into the molecular interactions of 6-Cyano-2-methyl-4-azaindole with biological targets. Molecular docking simulations have identified key binding pockets and residue interactions that contribute to its pharmacological activity. These findings have guided the design of analogs with improved potency and reduced off-target effects. Additionally, quantum mechanical calculations have been employed to understand the electronic structure and reactivity of this compound, further informing rational drug design approaches.

The pharmacological profile of 6-Cyano-2-methyl-4-azaindole has been evaluated in various in vitro and in vivo models. Initial studies have revealed promising results in terms of antimicrobial activity against resistant strains of bacteria. Furthermore, preclinical trials have shown that derivatives of this compound exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. These findings highlight the therapeutic potential of azaindole derivatives as candidates for treating infectious diseases and inflammatory disorders.

The development of 6-Cyano-2-methyl-4-azaindole as a drug candidate is part of a broader effort to discover novel small molecules that address unmet medical needs. The compound's unique structural features and demonstrated biological activity make it a valuable asset in the pharmaceutical pipeline. As research continues to uncover new applications for azaindoles, compounds like 6-Cyano-2-methyl-4-azaindole are likely to play a crucial role in shaping future therapeutic strategies.

In conclusion, 6-Cyano-2-methyl-4-azaindole (CAS No. 1190312-04-9) is a structurally interesting heterocyclic compound with significant potential in pharmaceutical research. Its unique combination of substituents and biological activities makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics for various diseases. As our understanding of its properties continues to evolve, so too will its applications in medicine and biotechnology.